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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078578

Essential Safety and Handling Guide for Disperse
Orange 25

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Disperse Orange 25 in a laboratory setting. Adherence to these
guidelines is critical to ensure personal safety and environmental compliance.

Disperse Orange 25 is an azo dye that is considered a hazardous substance. It can be
harmful if inhaled, ingested, or comes into contact with skin, and is irritating to the eyes,
respiratory system, and skin.[1] Proper personal protective equipment (PPE) and handling
procedures are mandatory to minimize exposure.

Occupational Exposure Limits

No specific Threshold Limit Value (TLV) or Permissible Exposure Limit (PEL) has been
established for Disperse Orange 25.[1] Therefore, it is recommended to handle it as
"Particulates Not Otherwise Specified (P.N.O.S.)" or "Inert or Nuisance Dust." Airborne
concentrations should be kept as low as practically possible.[1]
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Parameter Value Agency Notes

PEL for Particulates
Total Dust 15 mg/m3 (TWA) OSHA Not Otherwise
Regulated

PEL for Particulates
Respirable Fraction 5 mg/ms3 (TWA) OSHA Not Otherwise
Regulated

TWA: Time-Weighted Average over an 8-hour workday.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is the first line of defense against exposure to Disperse
Orange 25. The following table summarizes the recommended PPE.

Protection Type Recommended Equipment  Standard/Specification

Tightly fitting safety goggles Conforming to EN 166 (EU) or

Eye/Face Protection o7 i
with side-shields NIOSH (US) approved[2]

- Nitrile or PVC gloves-
) ) Gloves tested to EN 374
Fire/flame resistant and

Skin Protection ) ) ) (Europe) or F739 (US)
impervious clothing- Lab coat,
standards[1][3]

long sleeve shirts, and pants

- N95 dust mask (for low dust
levels)- Full-face respirator
) ) with particulate filter (if NIOSH (US) or EN 149 (EV)
Respiratory Protection o
exposure limits are exceeded approved[4][5]
or dust generation is

significant)

Glove Selection Guidance:

While specific breakthrough time data for Disperse Orange 25 is not readily available, general
guidance for handling azo dyes and aromatic compounds should be followed. Nitrile gloves
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offer good resistance to weak acids, oils, and some organic solvents but may have poor
resistance to aromatic hydrocarbons.[1][2] Always inspect gloves for degradation before and
during use and change them immediately if contact with the chemical is suspected.

Recommended Glove Lo
Expected Contact . Description
Protection Class (EN 374)

Brief Contact / Splash ] Breakthrough time > 60
) Class 3 or higher )
Protection minutes

Breakthrough time > 240

Prolonged or Frequent Contact  Class 5 or higher )
minutes

The following diagram illustrates the decision-making process for selecting the appropriate PPE
when handling Disperse Orange 25.
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Caption: PPE selection workflow for handling Disperse Orange 25.
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Operational and Disposal Plans

Experimental Protocol: Safe Handling in a Laboratory
Setting

e Preparation:

[¢]

Ensure a Safety Data Sheet (SDS) for Disperse Orange 25 is readily accessible.

[e]

Verify that a chemical spill kit is available and stocked.

o

Work in a well-ventilated area, preferably within a certified chemical fume hood, to
minimize inhalation exposure.[1]

o

Don the appropriate PPE as outlined in the table above.
e Weighing and Transfer:

o Handle Disperse Orange 25 as a solid powder. Avoid any actions that could generate
dust.[1]

o Use a spatula for transferring the powder. Do not pour the powder directly from the
container.

o Weigh the powder on a tared weigh boat or paper within the fume hood.
o Close the container tightly immediately after use.
e In Solution:
o When dissolving the dye, add the powder slowly to the solvent to prevent splashing.
o Keep the solution container covered as much as possible.
e Post-Handling:

o Thoroughly clean the work area with a damp cloth or paper towel to remove any residual
dust. Do not dry sweep.
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o Dispose of contaminated disposable materials (e.g., weigh boats, paper towels) as
hazardous waste.

o Remove PPE in the correct order to avoid cross-contamination.

o Wash hands thoroughly with soap and water after removing gloves.[1]

Experimental Protocol: Small-Scale Spill Cleanup

This protocol is for small spills (less than 10 grams) of powdered Disperse Orange 25. For
larger spills, evacuate the area and contact your institution's Environmental Health & Safety
(EHS) department.

e Immediate Actions:
o Alert personnel in the immediate area of the spill.

o If outside a fume hood, ensure the area is well-ventilated, but avoid creating strong air
currents that could disperse the powder.

« PPE:

o Don a minimum of a lab coat, safety goggles, double-layered nitrile gloves, and an N95
respirator.

o Containment and Cleanup:

o Gently cover the spill with damp paper towels to prevent the powder from becoming
airborne. Do not pour water directly onto the spill.

o Carefully scoop the dampened material into a labeled, sealable plastic bag or container for
hazardous waste.[6]

o Use a wet paper towel to wipe the spill area, working from the outside in to avoid
spreading the contamination.[7]

o Repeat the wiping process with a fresh wet paper towel until the area is visibly clean.
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e Decontamination:
o Wipe the cleaned area with a suitable laboratory detergent.

o Place all contaminated cleaning materials (paper towels, gloves, etc.) into the hazardous
waste bag.[5]

e Final Steps:

o Seal the hazardous waste bag and place it in the designated hazardous waste collection

area.
o Remove PPE and wash hands thoroughly.

o Document the spill and cleanup procedure according to your laboratory's policies.

Disposal Plan for Disperse Orange 25 Waste

All waste containing Disperse Orange 25, including contaminated materials and unused
product, must be treated as hazardous waste.[1] Do not dispose of this chemical down the
drain or in regular trash.[8]

o Waste Segregation and Collection:

o Solid Waste: Collect all contaminated solid waste (e.g., gloves, paper towels, weigh boats,
spill cleanup debris) in a clearly labeled, sealed, and durable container (e.g., a labeled
plastic bag inside a rigid container).

o Liquid Waste: Collect all solutions containing Disperse Orange 25 in a labeled, sealed,
and chemically compatible waste container. Do not mix with other incompatible waste
streams.

o Unused Product: The original container with unused Disperse Orange 25 should be
disposed of as hazardous waste if no longer needed.

e Labeling:
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o Label all waste containers with "Hazardous Waste," the full chemical name "Disperse
Orange 25," and the associated hazards (e.g., Irritant, Harmful).

o Storage:

o Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area.
o Ensure containers are kept closed except when adding waste.
» Disposal Request:

o Arrange for pickup and disposal through your institution's EHS department or a licensed
hazardous waste disposal contractor. Follow all local, state, and federal regulations for
hazardous waste disposal.[1]

The following diagram outlines the step-by-step process for the proper disposal of Disperse
Orange 25 waste.
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Caption: Disposal workflow for Disperse Orange 25 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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